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Compound of Interest

Compound Name: O1918

CAS No.: 536697-79-7

Cat. No.: B109532

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-1918 is a synthetic, cannabidiol-related compound that serves as a valuable

pharmacological tool for studying non-CB1/CB2 receptor signaling pathways. It functions as an

antagonist at the orphan G protein-coupled receptors GPR18 and GPR55.[1][2] This document

provides detailed information on the commercial sources, purity, and experimental applications

of O-1918, including protocols for key in vitro assays and visualizations of its signaling

pathways.

Commercial Sources and Purity
O-1918 is available from several commercial suppliers, typically with a purity of ≥95% or ≥97%,

as determined by High-Performance Liquid Chromatography (HPLC). It is crucial to obtain a

batch-specific Certificate of Analysis (CoA) from the supplier for detailed purity information.
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Supplier Stated Purity Analytical Method CAS Number

BOC Sciences ≥97% HPLC 536697-79-7

Cayman Chemical ≥95% Not Specified 536697-79-7

APExBIO ≥95% Not Specified 536697-79-7

Bertin Bioreagent ≥95% Not Specified 536697-79-7

Tocris Bioscience ≥97% HPLC 536697-79-7

Probechem

Biochemicals
Not Specified Not Specified Not Specified

Santa Cruz

Biotechnology
Not Specified Not Specified 536697-79-7

Biological Activity
O-1918 is a selective antagonist of GPR18 and GPR55, with no significant binding affinity for

the classical cannabinoid receptors CB1 and CB2 at concentrations up to 30 µM.[3][4][5] Its

antagonist activity allows for the investigation of the physiological and pathological roles of

GPR18 and GPR55. O-1918 has been shown to inhibit abnormal-cannabidiol (abn-CBD)-

induced effects, such as endothelium-dependent vasodilation and cell migration.[3][5]

Furthermore, it can block the activation of the phosphatidylinositol 3-kinase/Akt (PI3K/Akt)

signaling pathway induced by GPR18/GPR55 agonists.[3][5]

Experimental Protocols
In Vitro Cell Migration Assay (Transwell Assay)
This protocol describes how to assess the effect of O-1918 on the migration of cells in

response to a chemoattractant that signals through GPR18 or GPR55.

Materials:

Cells expressing GPR18 or GPR55

Cell culture medium (serum-free and with serum or chemoattractant)
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O-1918 (dissolved in a suitable solvent, e.g., DMSO)

Chemoattractant (e.g., abnormal-cannabidiol)

Transwell inserts (e.g., 8.0 µm pore size)

24-well plates

Phosphate-buffered saline (PBS)

Fixing solution (e.g., 70% ethanol)

Staining solution (e.g., 0.2% Crystal Violet)

Cotton swabs

Microscope

Procedure:

Cell Preparation: Culture cells to 80-90% confluency. The day before the assay, detach cells

and resuspend them in serum-free medium.[6]

Assay Setup:

Place Transwell inserts into a 24-well plate.

In the lower chamber of the wells, add medium containing a chemoattractant (e.g., with

10% FBS or a specific GPR18/GPR55 agonist). For control wells, add serum-free

medium.[7]

In the upper chamber of the inserts, seed the prepared cells in serum-free medium.[8]

Treatment with O-1918: Add O-1918 at various concentrations to the upper chamber along

with the cells. Include a vehicle control (e.g., DMSO).

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for a suitable duration (e.g., 24

hours), allowing for cell migration.[8]
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Fixation and Staining:

Carefully remove the medium from the upper chamber.

With a cotton swab, gently wipe the inside of the insert to remove non-migrated cells.[6]

Fix the migrated cells on the bottom of the membrane by immersing the insert in a fixing

solution for 10-15 minutes.[6]

Stain the migrated cells by immersing the insert in a staining solution for 5-10 minutes.[9]

Quantification:

Gently wash the inserts with distilled water to remove excess stain.[9]

Allow the membrane to dry.

Count the number of migrated cells in several fields of view using a microscope.

Alternatively, the dye can be eluted and the absorbance measured.

Vasorelaxation Assay
This protocol outlines a method to evaluate the inhibitory effect of O-1918 on agonist-induced

vasorelaxation in isolated arterial rings.

Materials:

Isolated arterial rings (e.g., rat mesenteric artery)

Krebs-Henseleit solution (KHS)

Noradrenaline (NE) or other vasoconstrictors

GPR18/GPR55 agonist (e.g., abnormal-cannabidiol)

O-1918

Organ bath system with force transducers
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Procedure:

Tissue Preparation: Mount the isolated arterial rings in an organ bath filled with KHS,

maintained at 37°C and gassed with 95% O2 / 5% CO2.

Equilibration and Sensitization: Allow the tissues to equilibrate under a resting tension.

Sensitize the tissues by repeated stimulation with a vasoconstrictor like noradrenaline.[10]

Pre-contraction: Induce a stable contraction in the arterial rings using a vasoconstrictor.

Agonist-induced Relaxation: Once a stable contraction is achieved, cumulatively add a

GPR18/GPR55 agonist to elicit a concentration-dependent relaxation response.

Inhibition with O-1918: In a separate set of experiments, pre-incubate the arterial rings with

O-1918 at a specific concentration for a defined period (e.g., 30 minutes) before inducing

pre-contraction.

Data Recording and Analysis: Record the changes in tension using force transducers.[10]

Express the relaxation as a percentage of the pre-contraction. Compare the concentration-

response curves for the agonist in the presence and absence of O-1918 to determine the

inhibitory effect.

PI3K/Akt Signaling Pathway Analysis (Western Blotting)
This protocol details the investigation of O-1918's effect on the PI3K/Akt signaling pathway by

measuring the phosphorylation of Akt.

Materials:

Cells expressing GPR18 or GPR55

Cell culture reagents

GPR18/GPR55 agonist

O-1918

Lysis buffer
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Protein assay kit

SDS-PAGE equipment

Western blotting equipment

Primary antibodies (anti-phospho-Akt, anti-total-Akt)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Cell Culture and Treatment:

Plate cells and grow to a suitable confluency.

Starve the cells in serum-free medium for a few hours before treatment.

Pre-treat the cells with O-1918 at desired concentrations for a specific time.

Stimulate the cells with a GPR18/GPR55 agonist for a short period (e.g., 5-30 minutes).

Cell Lysis and Protein Quantification:

Wash the cells with ice-cold PBS and lyse them with lysis buffer.

Centrifuge the lysates to pellet cell debris and collect the supernatant.

Determine the protein concentration of each lysate using a protein assay kit.

SDS-PAGE and Western Blotting:

Separate equal amounts of protein from each sample by SDS-PAGE.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.
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Block the membrane to prevent non-specific antibody binding.

Antibody Incubation and Detection:

Incubate the membrane with a primary antibody against phospho-Akt.

Wash the membrane and incubate with an HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate and an imaging system.

Stripping and Re-probing:

Strip the membrane of the first set of antibodies.

Re-probe the membrane with a primary antibody against total Akt as a loading control.

Data Analysis: Quantify the band intensities and normalize the phospho-Akt signal to the

total Akt signal. Compare the levels of Akt phosphorylation across different treatment groups.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathways involving O-1918 and a typical

experimental workflow for its use.
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Caption: O-1918 signaling pathway.
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Caption: Experimental workflow for O-1918.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. O-1918, Tocris Bioscience 10 mg | Buy Online | Tocris Bioscience | Fisher Scientific
[fishersci.co.uk]

2. O-1918 - Wikipedia [en.wikipedia.org]

3. Characterisation of inverse agonism of the orphan-G protein-coupled receptor GPR52 by
cannabinoid ligands Cannabidiol and O-1918 - PMC [pmc.ncbi.nlm.nih.gov]

4. Atypical cannabinoid ligands O-1602 and O-1918 administered chronically in diet-induced
obesity - PMC [pmc.ncbi.nlm.nih.gov]

5. bocsci.com [bocsci.com]

6. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]

7. Cell Migration and Invasion Assay Guidance using Millicell® Cell Culture Inserts
[sigmaaldrich.com]

8. Cell migration assay or Transwell assay [protocols.io]

9. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]

10. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols for O-1918].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109532/docs#application-notes-and-protocols-for-o-
1918]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b109532?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.co.uk/shop/products/o-1918-tocris/30001415
https://www.fishersci.co.uk/shop/products/o-1918-tocris/30001415
https://en.wikipedia.org/wiki/O-1918
https://pmc.ncbi.nlm.nih.gov/articles/PMC8219759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8219759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6391900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6391900/
https://www.bocsci.com/o-1918-cas-536697-79-7-item-38792.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10335869/
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/cell-culture-and-cell-culture-analysis/cell-based-assays/cell-migration-assay-guidance
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/cell-culture-and-cell-culture-analysis/cell-based-assays/cell-migration-assay-guidance
https://www.protocols.io/view/cell-migration-assay-or-transwell-assay-j8nlkeyo1l5r/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC4186330/
https://www.mdpi.com/1420-3049/28/17/6225
https://www.benchchem.com/product/b109532/docs#application-notes-and-protocols-for-o-1918
https://www.benchchem.com/product/b109532/docs#application-notes-and-protocols-for-o-1918
https://www.benchchem.com/product/b109532/docs#application-notes-and-protocols-for-o-1918
https://www.benchchem.com/product/b109532/docs#application-notes-and-protocols-for-o-1918
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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